ethyl 4-({[(5-isopropyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[(5-methyl-4-propan-2-yl-1H-imidazol-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C18H23N3O3S/c1-5-24-17(23)13-6-8-14(9-7-13)20-15(22)10-25-18-19-12(4)16(21-18)11(2)3/h6-9,11H,5,10H2,1-4H3,(H,19,21)(H,20,22)
• InChI Key: RLSXABHAENESAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=C(N2)C)C(C)C
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

Ethyl 4-({[(5-isopropyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)benzoate, also known as EITB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-({[(5-isopropyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)benzoate is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and reduces inflammation. In vivo studies have shown that this compound reduces tumor growth and inflammation in animal models. This compound has also been shown to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-({[(5-isopropyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)benzoate in lab experiments is its potential for use as a multifunctional agent. This compound has been shown to have antitumor, anti-inflammatory, and antimicrobial properties, making it a potentially useful agent for a wide range of experiments. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell types, and its effects on human health are not fully understood.

Future Directions

There are several future directions for research on ethyl 4-({[(5-isopropyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)benzoate. One area of research is the development of this compound-based drugs for the treatment of cancer, inflammation, and infectious diseases. Another area of research is the optimization of the synthesis method for this compound, with the goal of improving yield and reducing toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on human health.

Synthesis Methods

Ethyl 4-({[(5-isopropyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)benzoate can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis process involves the reaction of 4-aminobenzoic acid with ethyl chloroformate to form ethyl 4-aminobenzoate. The resulting compound is then reacted with thioacetic acid and triethylamine to form ethyl 4-({[(methyl-1H-imidazol-2-yl)thio]acetyl}amino)benzoate. Finally, the compound is reacted with isopropylamine to form this compound.

Scientific Research Applications

Ethyl 4-({[(5-isopropyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)benzoate has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have antitumor and anti-inflammatory properties. It has also been studied for its potential use as an antimicrobial agent. In agriculture, this compound has been studied for its potential use as a herbicide. In environmental science, this compound has been studied for its potential use as a water treatment agent.